(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C16H15N3O2S/c20-15(13-5-3-11-21-13)18-7-9-19(10-8-18)16-17-12-4-1-2-6-14(12)22-16/h1-6,11H,7-10H2
• InChI Key: MOXGATZMHIHUCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)C4=CC=CO4
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

This compound belongs to the class of benzothiazole derivatives. Benzothiazole derivatives have been highlighted for their synthetic developments and their in vitro and in vivo activity. They have shown better inhibition potency against M. tuberculosis.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of benzothiazole derivatives has been analyzed based on IR, 1H, 13C NMR, and mass spectral data. The molecular docking studies of selected compounds have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives have been analyzed based on their yield, melting point, IR, 1H, 13C NMR, and mass spectral data.

Scientific Research Applications

Anti-Tubercular Activity

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Anticancer Properties

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Antioxidant and Hepatoprotective Effects

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Molecular Docking Studies and Drug Design

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Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit anti-inflammatory properties by inhibiting cox-1 .

Mode of Action

Benzothiazole derivatives have been shown to inhibit cox-1, which plays a crucial role in inflammation .

Biochemical Pathways

The inhibition of cox-1 by similar compounds suggests that it may affect the arachidonic acid pathway, which is involved in the inflammatory response .

Result of Action

Similar benzothiazole derivatives have demonstrated anti-inflammatory activity, suggesting that this compound may also exhibit similar effects .

Future Directions

The future directions for the research on benzothiazole derivatives could involve further exploration of their anti-tubercular and anti-inflammatory properties. More studies could be conducted to understand their mechanism of action and to develop more potent inhibitors.